![molecular formula C13H18F3NO3 B6276378 2-{3,5-dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenyl}ethan-1-amine CAS No. 2763751-02-4](/img/no-structure.png)
2-{3,5-dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenyl}ethan-1-amine
Overview
Description
2-{3,5-Dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenyl}ethan-1-amine, also known as 2-{3,5-Dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenyl}ethan-1-amine, is a novel compound with a wide range of applications in scientific research. It is a colorless and odorless compound with a molecular weight of 300.94 g/mol. It is a synthetic organic compound, which is formed by the reaction of 3,5-dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenylacetaldehyde and ammonia. This compound can be used in the synthesis of other compounds and as a starting material in the synthesis of a variety of drugs.
Scientific Research Applications
2-{3,5-dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenyl}ethan-1-amine{3,5-Dimethoxy-4-[(1,1,1-trifluoropropan-2-{3,5-dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenyl}ethan-1-amineyl)oxy]phenyl}ethan-1-amine has a wide range of applications in scientific research. It is used as a starting material in the synthesis of a variety of drugs, including antipsychotics, anti-epileptics, and anti-depressants. It is also used as a reagent in the synthesis of other compounds such as esters, amides, and amines. In addition, it is used in the synthesis of organic catalysts, fluorescent dyes, and fluorescent probes.
Mechanism of Action
2-{3,5-dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenyl}ethan-1-amine{3,5-Dimethoxy-4-[(1,1,1-trifluoropropan-2-{3,5-dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenyl}ethan-1-amineyl)oxy]phenyl}ethan-1-amine acts as a proton acceptor in the formation of a covalent bond between two molecules. This covalent bond is formed when the proton from the 2-{3,5-dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenyl}ethan-1-amine{3,5-Dimethoxy-4-[(1,1,1-trifluoropropan-2-{3,5-dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenyl}ethan-1-amineyl)oxy]phenyl}ethan-1-amine molecule is transferred to the other molecule. This covalent bond is then stabilized by the formation of hydrogen bonds between the two molecules.
Biochemical and Physiological Effects
2-{3,5-dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenyl}ethan-1-amine{3,5-Dimethoxy-4-[(1,1,1-trifluoropropan-2-{3,5-dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenyl}ethan-1-amineyl)oxy]phenyl}ethan-1-amine has a wide range of biochemical and physiological effects. It has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is responsible for the breakdown of acetylcholine in the brain. This inhibition can lead to an increase in acetylcholine levels, which can have a positive effect on memory and learning. In addition, this compound has been found to have an anti-inflammatory effect, which can be beneficial in the treatment of inflammatory conditions such as arthritis.
Advantages and Limitations for Lab Experiments
2-{3,5-dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenyl}ethan-1-amine{3,5-Dimethoxy-4-[(1,1,1-trifluoropropan-2-{3,5-dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenyl}ethan-1-amineyl)oxy]phenyl}ethan-1-amine has a number of advantages and limitations when used in laboratory experiments. One of the major advantages of this compound is its high solubility in water, which makes it suitable for use in aqueous solution. Furthermore, it is stable and can be stored for long periods of time without any significant degradation. However, this compound is sensitive to light and must be stored in a dark place. In addition, it is highly flammable and must be handled with care.
Future Directions
There are a number of potential future directions for the use of 2-{3,5-dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenyl}ethan-1-amine{3,5-Dimethoxy-4-[(1,1,1-trifluoropropan-2-{3,5-dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenyl}ethan-1-amineyl)oxy]phenyl}ethan-1-amine. These include further research into its potential therapeutic applications, such as its use as an anti-inflammatory agent or as an inhibitor of acetylcholinesterase. In addition, it may be possible to use this compound as a starting material for the synthesis of other compounds, such as esters, amides, and amines. Finally, it may be possible to use this compound in the synthesis of organic catalysts, fluorescent dyes, and fluorescent probes.
Synthesis Methods
2-{3,5-dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenyl}ethan-1-amine{3,5-Dimethoxy-4-[(1,1,1-trifluoropropan-2-{3,5-dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenyl}ethan-1-amineyl)oxy]phenyl}ethan-1-amine can be synthesized by the reaction of 3,5-dimethoxy-4-[(1,1,1-trifluoropropan-2-{3,5-dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenyl}ethan-1-amineyl)oxy]phenylacetaldehyde and ammonia. The reaction is carried out in a solvent such as ethanol or methanol at a temperature of 80-90 °C for a period of 2-{3,5-dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenyl}ethan-1-amine3 hours. The reaction is catalyzed by a base such as sodium hydroxide or potassium hydroxide. The reaction yields a white crystalline solid which is then purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{3,5-dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenyl}ethan-1-amine' involves the reaction of 3,5-dimethoxy-4-hydroxybenzaldehyde with 1,1,1-trifluoropropan-2-ol to form the corresponding ether. This ether is then reacted with ethylamine to form the final product.", "Starting Materials": [ "3,5-dimethoxy-4-hydroxybenzaldehyde", "1,1,1-trifluoropropan-2-ol", "ethylamine" ], "Reaction": [ "Step 1: Reaction of 3,5-dimethoxy-4-hydroxybenzaldehyde with 1,1,1-trifluoropropan-2-ol in the presence of a catalyst to form the corresponding ether.", "Step 2: Reaction of the ether from step 1 with ethylamine in the presence of a base to form the final product." ] } | |
CAS RN |
2763751-02-4 |
Product Name |
2-{3,5-dimethoxy-4-[(1,1,1-trifluoropropan-2-yl)oxy]phenyl}ethan-1-amine |
Molecular Formula |
C13H18F3NO3 |
Molecular Weight |
293.3 |
Purity |
95 |
Origin of Product |
United States |
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